Cas no 82499-05-6 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 2,6-bis(methylsulfonyl)-7H-purine
- NSC-25645
- DTXSID10421348
- 82499-05-6
- NSC25645
-
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- Inchi: InChI=1S/C7H8N4O4S2/c1-16(12,13)6-4-5(9-3-8-4)10-7(11-6)17(2,14)15/h3H,1-2H3,(H,8,9,10,11)
- InChI Key: QBIQUMKOFZLLHA-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C1=NC(=NC2=C1NC=N2)S(=O)(=O)C
Computed Properties
- Exact Mass: 275.99869710g/mol
- Monoisotopic Mass: 275.99869710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 140Ų
Related Literature
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Chunqian Zhang,Fan Yang,Dalin Zhang,Xu Zhang,Chunlai Xue,Yuhua Zuo,Chuanbo Li,Buwen Cheng,Qiming Wang RSC Adv., 2015,5, 15940-15943
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Jang-Yeon Hwang,Chong S. Yoon,Ilias Belharouak,Yang-Kook Sun J. Mater. Chem. A, 2016,4, 17952-17959
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
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